1-(4-Bromobutoxy)-3-(trifluoromethyl)benzene

• IUPAC Name: 1-(4-bromobutoxy)-3-(trifluoromethyl)benzene
• InChI: InChI=1S/C11H12BrF3O/c12-6-1-2-7-16-10-5-3-4-9(8-10)11(13,14)15/h3-5,8H,1-2,6-7H2
• InChI Key: PMAFRLNIEQFVSY-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)OCCCCBr)C(F)(F)F
• Molecular Formula: C11H12BrF3O
• Molecular Weight: 297.11 g/mol

Description

1-(4-Bromobutoxy)-3-(trifluoromethyl)benzene is an organic compound with the chemical formula C9H11BrF3. This compound is a white solid, soluble in organic solvents and has a low melting point of -20°C. It is an important intermediate for the synthesis of various organic compounds, including pharmaceuticals and agrochemicals. This compound has been the subject of numerous scientific studies, and has been found to have a wide range of applications in the chemical and pharmaceutical industries.

Scientific Research Applications

Overview

Medicinal Chemistry Applications

Benzene derivatives play a significant role in medicinal chemistry, particularly in the synthesis of heterocyclic compounds and pharmaceuticals. For example, triazine derivatives of benzene have been investigated for their broad spectrum of biological activities, including antibacterial, antifungal, anticancer, and antiviral properties (Verma, Sinha, & Bansal, 2019). This suggests that 1-(4-Bromobutoxy)-3-(trifluoromethyl)benzene could be a precursor in synthesizing novel heterocyclic compounds with potential therapeutic applications.

Supramolecular Chemistry Applications

In the field of supramolecular chemistry, benzene derivatives such as benzene-1,3,5-tricarboxamides (BTAs) have found applications ranging from nanotechnology to polymer processing and biomedical applications. Their ability to self-assemble into one-dimensional, nanometer-sized structures stabilized by hydrogen bonding makes them valuable in creating advanced materials (Cantekin, de Greef, & Palmans, 2012). This highlights the potential for 1-(4-Bromobutoxy)-3-(trifluoromethyl)benzene to serve as a building block in the development of novel supramolecular structures with diverse applications.

Environmental Studies Applications

Benzene derivatives also play a crucial role in environmental studies, especially in understanding the impact of pollutants and developing remediation strategies. Novel brominated flame retardants, including various benzene derivatives, have been reviewed for their occurrence in indoor air, dust, and consumer goods, emphasizing the need for research on their environmental fate and toxicity (Zuiderveen, Slootweg, & de Boer, 2020). Investigating the environmental behavior and degradation pathways of compounds like 1-(4-Bromobutoxy)-3-(trifluoromethyl)benzene could contribute to safer chemical design and pollution mitigation efforts.

Synthesis routes and methods

Procedure details

267 ml of 1.6 N sodium hydroxide solution are added dropwise with stirring at 100° C. within 90 minutes to a mixture of 69.3 g of 3-hydroxybenzotrifluoride and 119 g of 1,4-dibromobutane. The mixture is stirred at this temperature for a further 5 hours and is then allowed to cool. 200 ml of methylene chloride are added, the organic phase is separated off, washed with dilute sodium hydroxide solution, dried over sodium sulfate and concentrated. The residue is distilled in vacuo. 102.6 g of 4-(3-trifluoromethylphenoxy)butyl bromide of b.p. 143° to 144° C. (13 mm Hg=1730 Pa) are obtained.